Cas no 1415559-65-7 (4-Bromo-2-(6-methoxypyridin-2-yl)thiazole)

• Product Name: 4-Bromo-2-(6-methoxypyridin-2-yl)thiazole
• CAS No: 1415559-65-7
• MF: C₉H₇BrN₂OS
• MW: 271.1337
• MDL: MFCD22665796
• CID: 4595292
• PubChem ID: 78357889
• Update Time: 2025-10-23

4-Bromo-2-(6-methoxypyridin-2-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(6-methoxypyridin-2-yl)thiazole
• Pyridine,2-(4-bromo-2-thiazolyl)-6-methoxy-
• Pyridine, 2-(4-bromo-2-thiazolyl)-6-methoxy-
• CS-B0720
• 4-bromo-2-(6-methoxypyridin-2-yl)-1,3-thiazole
• CS-D1483
• 1415559-65-7
• DTXSID701259358
• CS-14382
• AKOS037650163
• C12349
• 4-Bromo-2-(6-methoxypyridin-2-yl)thiazole

• MDL： MFCD22665796
• Inchi： 1S/C9H7BrN2OS/c1-13-8-4-2-3-6(11-8)9-12-7(10)5-14-9/h2-5H,1H3
• InChI Key： QDSWVOIIURHOFF-UHFFFAOYSA-N
• SMILES： BrC1=C([H])SC(C2C([H])=C([H])C([H])=C(N=2)OC([H])([H])[H])=N1

Computed Properties

• Exact Mass: 269.94625g/mol
• Monoisotopic Mass: 269.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2
• XLogP3: 2.9

Additional information on 4-Bromo-2-(6-methoxypyridin-2-yl)thiazole

Research Briefing on 4-Bromo-2-(6-methoxypyridin-2-yl)thiazole (CAS: 1415559-65-7): Recent Advances and Applications

The compound 4-Bromo-2-(6-methoxypyridin-2-yl)thiazole (CAS: 1415559-65-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This thiazole derivative, characterized by its bromo and methoxypyridyl substituents, serves as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders. Recent studies have highlighted its potential as a scaffold for designing novel kinase inhibitors and modulators of protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 4-Bromo-2-(6-methoxypyridin-2-yl)thiazole as a precursor for the development of selective inhibitors of the epidermal growth factor receptor (EGFR) family, particularly focusing on its efficacy against mutant forms of EGFR associated with non-small cell lung cancer (NSCLC). The study demonstrated that derivatives of this compound exhibited nanomolar potency in inhibiting EGFR phosphorylation, with improved selectivity profiles compared to existing therapeutics like gefitinib and erlotinib.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized as a building block for the synthesis of small-molecule probes targeting the NLRP3 inflammasome. The study revealed that structural modifications of the thiazole core, including the introduction of electron-withdrawing groups at the 4-position, enhanced the compound's ability to modulate inflammasome activity, offering new avenues for treating inflammatory diseases such as rheumatoid arthritis and Alzheimer's disease.

From a synthetic chemistry perspective, recent advancements in the preparation of 4-Bromo-2-(6-methoxypyridin-2-yl)thiazole have focused on optimizing yield and purity while minimizing environmental impact. A 2023 Organic Process Research & Development paper detailed a green chemistry approach using catalytic C-H bromination, which reduced the need for hazardous reagents and improved the scalability of the synthesis. This method achieved a yield of 85% with >99% purity, making it highly attractive for industrial applications.

Looking ahead, the versatility of 4-Bromo-2-(6-methoxypyridin-2-yl)thiazole continues to inspire innovation in drug design. Its unique structural features—such as the electron-rich pyridyl moiety and the reactive bromo group—enable diverse functionalization strategies, paving the way for next-generation therapeutics. Ongoing research is exploring its potential in covalent inhibitor design and as a fragment for DNA-encoded library (DEL) screening, further expanding its utility in chemical biology.

In conclusion, 4-Bromo-2-(6-methoxypyridin-2-yl)thiazole (CAS: 1415559-65-7) represents a promising scaffold with broad applicability in medicinal chemistry. Its recent successes in targeting kinases and inflammasomes, coupled with advances in sustainable synthesis, underscore its value as a tool for addressing unmet medical needs. Future studies will likely focus on optimizing its pharmacokinetic properties and exploring novel biological targets, solidifying its role in the development of cutting-edge therapies.